Cas no 2197064-30-3 (5-Fluoro-3-(3-hydroxybenzylidene)-1,3-dihydro-2H-indol-2-one)

• Product Name: 5-Fluoro-3-(3-hydroxybenzylidene)-1,3-dihydro-2H-indol-2-one
• CAS No: 2197064-30-3
• MF: C₁₅H₁₀FNO₂
• MW: 255.243807315826
• MDL: MFCD30481171
• CID: 4785163
• Update Time: 2025-05-20

5-Fluoro-3-(3-hydroxybenzylidene)-1,3-dihydro-2H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-(3-hydroxybenzylidene)-1,3-dihydro-2H-indol-2-one
• (3Z)-5-fluoro-3-[(3-hydroxyphenyl)methylidene]-2,3-dihydro-1H-indol-2-one

• MDL： MFCD30481171
• Inchi： 1S/C15H10FNO2/c16-10-4-5-14-12(8-10)13(15(19)17-14)7-9-2-1-3-11(18)6-9/h1-8,18H,(H,17,19)/b13-7-
• InChI Key： VDKXSTXYWXQWKZ-QPEQYQDCSA-N
• SMILES： FC1C=CC2=C(C=1)/C(=C/C1C=CC=C(C=1)O)/C(N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 396
• XLogP3: 2.6
• Topological Polar Surface Area: 49.3

Additional information on 5-Fluoro-3-(3-hydroxybenzylidene)-1,3-dihydro-2H-indol-2-one

Research Brief on 5-Fluoro-3-(3-hydroxybenzylidene)-1,3-dihydro-2H-indol-2-one (CAS: 2197064-30-3)

The compound 5-Fluoro-3-(3-hydroxybenzylidene)-1,3-dihydro-2H-indol-2-one (CAS: 2197064-30-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the structural uniqueness of 5-Fluoro-3-(3-hydroxybenzylidene)-1,3-dihydro-2H-indol-2-one, which belongs to the class of 3-arylideneindolin-2-one derivatives. These compounds are known for their diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. The presence of a fluorine atom at the 5-position and a hydroxybenzylidene moiety at the 3-position enhances its bioactivity and selectivity, making it a promising candidate for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis of 5-Fluoro-3-(3-hydroxybenzylidene)-1,3-dihydro-2H-indol-2-one via a Knoevenagel condensation reaction. The optimized synthetic route yielded the compound with high purity and efficiency, paving the way for further pharmacological evaluations. The study also reported preliminary cytotoxicity assays, revealing potent inhibitory effects against several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer).

Further investigations into the mechanism of action suggest that 5-Fluoro-3-(3-hydroxybenzylidene)-1,3-dihydro-2H-indol-2-one may act as a modulator of key signaling pathways, such as the PI3K/AKT and MAPK pathways. Molecular docking studies indicate strong binding affinity for specific protein targets, including cyclin-dependent kinases (CDKs) and epidermal growth factor receptor (EGFR). These findings underscore its potential as a multitargeted therapeutic agent.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 5-Fluoro-3-(3-hydroxybenzylidene)-1,3-dihydro-2H-indol-2-one. Recent preclinical studies have identified issues related to its solubility and metabolic stability, which could limit its clinical translation. Ongoing research aims to address these limitations through structural modifications and formulation strategies.

In conclusion, 5-Fluoro-3-(3-hydroxybenzylidene)-1,3-dihydro-2H-indol-2-one represents a compelling area of research in chemical biology. Its unique structure and broad-spectrum bioactivity make it a valuable scaffold for developing novel therapeutics. Future studies should focus on elucidating its detailed mechanism of action, improving its drug-like properties, and evaluating its efficacy in vivo.